Cas no 367922-07-4 (Ethyl 4-Bromo-4,4-Difluoroacetoacetate)

Ethyl 4-Bromo-4,4-Difluoroacetoacetate structure
367922-07-4 structure
Product Name:Ethyl 4-Bromo-4,4-Difluoroacetoacetate
CAS No:367922-07-4
MF:C6H7BrF2O3
MW:245.018788576126
MDL:MFCD16616789
CID:1479360
PubChem ID:11322531
Update Time:2025-04-21

Ethyl 4-Bromo-4,4-Difluoroacetoacetate Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 4-bromo-4,4-difluoro-3-oxo-, ethyl ester
    • ethyl 4-bromo-4,4-difluoro-3-oxobutanoate
    • ETHYL 4-BROMO-4,4-DIFLUOROACETOACETATE
    • DTXSID00462346
    • Ethyl4-bromo-4,4-difluoro-3-oxobutanoate
    • DCOGKVHCIAKKQH-UHFFFAOYSA-N
    • 367922-07-4
    • CS-0245898
    • EN300-313110
    • G65916
    • Ethyl 4-bromo-4,4-difluoro-3-oxobutanoate, Ethyl 4-bromo-4,4-difluoro-3-oxobutyrate
    • SCHEMBL17275140
    • Ethyl 4-Bromo-4,4-Difluoroacetoacetate
    • MDL: MFCD16616789
    • Inchi: 1S/C6H7BrF2O3/c1-2-12-5(11)3-4(10)6(7,8)9/h2-3H2,1H3
    • InChI Key: DCOGKVHCIAKKQH-UHFFFAOYSA-N
    • SMILES: BrC(C(CC(=O)OCC)=O)(F)F

Computed Properties

  • Exact Mass: 243.95461
  • Monoisotopic Mass: 243.95466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37

Ethyl 4-Bromo-4,4-Difluoroacetoacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E941135-10mg
Ethyl 4-Bromo-4,4-Difluoroacetoacetate
367922-07-4
10mg
$ 70.00 2022-06-05
TRC
E941135-50mg
Ethyl 4-Bromo-4,4-Difluoroacetoacetate
367922-07-4
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$ 250.00 2022-06-05
TRC
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$ 365.00 2022-06-05
Enamine
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ethyl 4-bromo-4,4-difluoro-3-oxobutanoate
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Enamine
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ethyl 4-bromo-4,4-difluoro-3-oxobutanoate
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Enamine
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ethyl 4-bromo-4,4-difluoro-3-oxobutanoate
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Enamine
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Enamine
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ethyl 4-bromo-4,4-difluoro-3-oxobutanoate
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Enamine
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